Cas no 1342310-71-7 ( )
structure
Product Name:
CAS No:1342310-71-7
MF:C9H9NS
MW:163.239460706711
CID:854961
PubChem ID:19371860
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4,6-DiMethylbenzothiazole
-
-
- Inchi： 1S/C9H9NS/c1-6-3-7(2)9-8(4-6)11-5-10-9/h3-5H,1-2H3
- InChI Key： MTBTXIYPSLTRGQ-UHFFFAOYSA-N
- SMILES： S1C=NC2=C1C=C(C)C=C2C
Computed Properties
- Exact Mass: 163.04557046g/mol
- Monoisotopic Mass: 163.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 41.1Ų
Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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